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Compound of Interest

Compound Name: Ac-Lys-Val-Cit-PABC-MMAE

Cat. No.: B15608763 Get Quote

Application Notes and Protocols: Ac-Lys-Val-Cit-
PABC-MMAE
Product: Ac-Lys-Val-Cit-PABC-MMAE CAS No: 1650569-89-3 Molecular Formula:

C₆₆H₁₀₈N₁₂O₁₄ Molecular Weight: 1293.64 g/mol

Product Description
Ac-Lys-Val-Cit-PABC-MMAE is a drug-linker conjugate used in the development of Antibody-

Drug Conjugates (ADCs). It comprises a potent anti-mitotic agent, Monomethyl Auristatin E

(MMAE), linked to an acetylated lysine residue via a protease-cleavable linker system.[1][2]

This linker consists of a valine-citrulline (Val-Cit) dipeptide, which is designed to be selectively

cleaved by lysosomal proteases like Cathepsin B, and a self-immolative para-aminobenzyl

carbamate (PABC) spacer.[3][4][5] Upon cleavage of the Val-Cit peptide bond within the target

cancer cell's lysosome, the PABC spacer spontaneously releases the active MMAE payload,

leading to cell cycle arrest and apoptosis.[3][6][7] The stability of the linker is critical, designed

to remain intact in systemic circulation to minimize off-target toxicity while ensuring efficient

payload release after internalization into tumor cells.[3][8][9]

Storage and Handling
Proper storage and handling are critical to maintain the integrity and stability of Ac-Lys-Val-Cit-
PABC-MMAE. The compound is supplied as a solid, typically a white to off-white powder.[1][10]
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Storage Conditions
It is imperative to protect the compound from light and moisture.[11] For long-term stability,

adhere to the following storage conditions:

Form
Storage
Temperature

Duration Special Conditions

Solid -20°C As per CoA

Protect from light,

store sealed away

from moisture.[11]

In Solvent -80°C 6 Months
Protect from light.[1]

[10]

-20°C 1 Month
Protect from light.[1]

[10]

Note: Repeated freeze-thaw cycles should be avoided. Once a stock solution is prepared, it is

recommended to aliquot it into single-use vials and store as indicated.

Recommended Solvents
Ac-Lys-Val-Cit-PABC-MMAE is soluble in organic solvents such as Dimethyl Sulfoxide

(DMSO). For example, it is soluble in DMSO at concentrations of 200 mg/mL (154.60 mM) or

greater.[1][10] It is crucial to use freshly opened, anhydrous DMSO, as the compound's

solubility can be significantly impacted by hygroscopic (water-absorbing) DMSO.[1][10]

Stability Profile
The stability of the Ac-Lys-Val-Cit-PABC-MMAE linker is pH-dependent. The Val-Cit-PABC

linker is designed for stability at the neutral pH of the bloodstream, which prevents the

premature release of the MMAE payload and reduces systemic toxicity.[3] The primary

mechanism for drug release is enzymatic cleavage.

Enzymatic Cleavage Pathway
The release of MMAE is a two-step process that occurs within the acidic environment of the

lysosome after the ADC is internalized by the target cell.[5]
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Protease-Mediated Cleavage: Lysosomal proteases, particularly Cathepsin B, recognize and

cleave the amide bond between the citrulline and the PABC spacer.[3][5] Cathepsin B activity

is optimal in the acidic conditions (pH 5.0-6.2) of the lysosome.[3]

Self-Immolation: The cleavage event generates an unstable aniline intermediate. This

intermediate rapidly undergoes a spontaneous 1,6-elimination reaction, which releases the

unmodified, active MMAE payload and carbon dioxide.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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